3-Methylbenzo[b]thiophene-2-acetyl chloride

• Molecular Formula: C11H9ClOS
• Molecular Weight: 224.71 g/mol
• IUPAC Name: 2-(3-methyl-1-benzothiophen-2-yl)acetyl chloride
• InChI: InChI=1S/C11H9ClOS/c1-7-8-4-2-3-5-9(8)14-10(7)6-11(12)13/h2-5H,6H2,1H3
• InChI Key: WZZJEUXMXSHWOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=CC=CC=C12)CC(=O)Cl

Description

3-Methylbenzo[b]thiophene-2-acetyl chloride is a useful research compound. Its molecular formula is C11H9ClOS and its molecular weight is 224.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2.0 g of 3-methylbenzo[b]thiophene-2-acetic acid and 19.4 ml of thionyl chloride is heated at reflux for 1 hour. The volatiles are evaporated in vacuo to give a residue which is concentrated from toluene three times and dried under vacuum to give 2.25 g of the desired product as a residue.